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molecular formula C10H20O B1346702 4-Cyclohexyl-1-butanol CAS No. 4441-57-0

4-Cyclohexyl-1-butanol

Cat. No. B1346702
CAS RN: 4441-57-0
M. Wt: 156.26 g/mol
InChI Key: NZEBWPHHIQAVOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04310668

Procedure details

4-cyclohexylbutyric acid (Aldrich) is reduced with excess lithium aluminum hydride in ether to yield 4-cyclohexyl-1-butanol (D. S. Hiers and R. Adams, J. Am. Chem. Soc., 48 2385 (1926)) which is chloro-methylated with hydrogen chloride and formaldehyde to yield the desired compound.
Name
4-cyclohexylbutyric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-cyclohexyl-1-butanol

Identifiers

REACTION_CXSMILES
[CH:1]1([CH2:7][CH2:8][CH2:9][C:10](O)=[O:11])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>CCOCC>[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][OH:11])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |f:1.2.3.4.5.6|

Inputs

Step One
Name
4-cyclohexylbutyric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)CCCC(=O)O
Step Two
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Three
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-cyclohexyl-1-butanol
Type
product
Smiles
C1(CCCCC1)CCCCO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.